Cas no 2571-54-2 (2,4,6-Trimethoxybenzonitrile)

• Product Name: 2,4,6-Trimethoxybenzonitrile
• CAS No: 2571-54-2
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD00001787
• CID: 43186
• PubChem ID: 75731
• Update Time: 2025-10-28

2,4,6-Trimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethoxybenzonitrile
• 2,4,6-Trimethoxy-1-benzonitrile
• 2,4,6-trimethoxybenzenecarbonitrile
• 2,4,6-Trimethoxy-benzonitril
• 2,4,6-trimethoxy-benzonitrile
• 2,4,6-trimethyoxybenzonitrile
• 3,5-Dimethoxy-4-cyano-anisol
• Benzonitrile,2,4,6-trimethoxy
• 2,4,6-Trimethoxybenzonitrile, 98%
• J-016115
• Benzonitrile, 2,4,6-trimethoxy-
• UNII-R8A3G2DU56
• A817987
• 2571-54-2
• 2,4,6-Trimethoxy benzonitrile
• NS00027949
• SCHEMBL2547123
• CS-0450254
• R8A3G2DU56
• AKOS009157379
• InChI=1/C10H11NO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,1-3H
• MFCD00001787
• FT-0609888
• EINECS 219-917-4
• SY338290
• AS-81273
• DTXSID10180403
• DTXCID80102894
• FT70726
• 219-917-4

• MDL： MFCD00001787
• Inchi： 1S/C10H11NO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,1-3H3
• InChI Key： GBRHJUMDNWLSCT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C#N)OC)OC

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Light brown crystalline powder
• Density: 1.2307 (rough estimate)
• Melting Point: 142-145 ºC
• Boiling Point: 329.41°C (rough estimate)
• Flash Point: 145.9 °C
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 51.48000
• LogP: 1.58408
• Solubility: Insoluble in water

2,4,6-Trimethoxybenzonitrile Security Information

• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： R23/24/25
• Safety Instruction： S26-S37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2,4,6-Trimethoxybenzonitrile

2,4,6-Trimethoxybenzonitrile: A Comprehensive Overview

The compound with CAS No 2571-54-2, commonly known as 2,4,6-trimethoxybenzonitrile, is a fascinating molecule that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a benzonitrile group substituted with three methoxy groups at the 2, 4, and 6 positions. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

2,4,6-Trimethoxybenzonitrile has been extensively studied for its potential in organic synthesis. Its structure serves as a versatile platform for the development of novel compounds with tailored functionalities. Recent research has highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical industry. The compound's ability to undergo various transformations, such as nucleophilic substitution and coupling reactions, has made it a valuable building block in drug discovery.

In terms of physical properties, 2,4,6-trimethoxybenzonitrile exhibits a melting point of approximately 130°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and acetonitrile. These properties make it suitable for use in various synthetic protocols that require precise control over reaction conditions. The compound's stability under thermal and oxidative conditions further enhances its utility in large-scale chemical processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2,4,6-trimethoxybenzonitrile. Studies using density functional theory (DFT) have revealed that the methoxy groups exert a strong electron-donating effect through resonance and inductive effects. This electronic modulation significantly influences the reactivity of the benzonitrile group, making it more susceptible to nucleophilic attack. Such findings have been instrumental in designing more efficient synthetic routes for this compound.

The application of 2,4,6-trimethoxybenzonitrile extends beyond traditional organic synthesis. It has found niche applications in materials science, particularly in the development of advanced polymers and coatings. Researchers have explored its use as a monomer in polymerization reactions to create materials with enhanced thermal stability and mechanical properties. These materials hold promise for use in high-performance applications such as aerospace components and electronic devices.

Another emerging area of interest is the use of 2,4,6-trimethoxybenzonitrile in catalysis. Recent studies have demonstrated its ability to act as a ligand in transition metal-catalyzed reactions. The steric bulk provided by the methoxy groups allows for precise control over the catalytic activity and selectivity. This property has opened new avenues for asymmetric catalysis and enantioselective synthesis.

In conclusion, 2,4,6-trimethoxybenzonitrile (CAS No 2571-54-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool in organic synthesis, materials science, and catalysis. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.